Cas no 1361894-71-4 (Hydroxy-(2',5'-dichloro-5-fluoro-biphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(2',5'-dichloro-5-fluoro-biphenyl-2-yl)-acetic acid
• CAS No: 1361894-71-4
• MF: C₁₄H₉Cl₂FO₃
• MW: 315.123865842819
• CID: 4996109
• Update Time: 2025-05-26

Hydroxy-(2',5'-dichloro-5-fluoro-biphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2',5'-dichloro-5-fluoro-biphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO3/c15-7-1-4-12(16)11(5-7)10-6-8(17)2-3-9(10)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： NMMWLTXHAXNDHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1C(C(=O)O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2',5'-dichloro-5-fluoro-biphenyl-2-yl)-acetic acid

Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid (CAS No. 1361894-71-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid, identified by its CAS number 1361894-71-4, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique biphenyl core structure modified with hydroxyl, chloro, and fluoro substituents, exhibits a distinct set of chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid consists of a biphenyl ring system substituted at the 2', 5', and 5' positions with chlorine and fluorine atoms, respectively, and a hydroxyl group at the 2' position. This arrangement imparts a high degree of lipophilicity and electronic richness to the molecule, which are critical factors in its potential biological activity. The presence of multiple halogen atoms enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of biphenyl derivatives. The structural motif of Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid has been investigated for its potential role in modulating various biological pathways. Studies have indicated that such compounds may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses, metabolic disorders, and cancer progression.

One of the most compelling aspects of Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid is its ability to serve as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the hydroxyl and halogenated positions have led to derivatives with improved binding affinity and selectivity towards target proteins.

The synthesis of Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of biphenyl precursors using chlorination and fluorination reagents, followed by selective hydroxylation to introduce the hydroxyl group at the desired position. These synthetic strategies not only demonstrate the compound's versatility but also provide insights into optimizing reaction conditions for large-scale production.

The pharmacological evaluation of Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid has revealed promising results in preclinical studies. In particular, its derivatives have shown potential in inhibiting kinases and other enzymes involved in tumor growth and metastasis. These findings have spurred further investigation into developing it as an anticancer agent or as a component in combination therapies.

The structural features of Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid, including its biphenyl core and functional substituents, also make it an attractive candidate for drug discovery efforts aimed at addressing neurological disorders. Preliminary studies suggest that certain derivatives may modulate neurotransmitter activity, offering a potential therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, Hydroxy-(2'^'5'^'dichloro-5'fluoro-biphenyl-2'yl)-acetic acid has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials for optoelectronic devices.

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